![molecular formula C16H18N2O2 B1397273 Ethyl 3-amino-4-(2-toluidino)benzoate CAS No. 1220035-25-5](/img/structure/B1397273.png)
Ethyl 3-amino-4-(2-toluidino)benzoate
Overview
Description
Synthesis Analysis
A novel azo dye compound, Ethyl (E)-4- ( (5-hydroxy-3,4-bis (hydroxyl methyl)-6-methyl. pyridin-2-yl)diazenyl)benzoate (EAB), has been synthesized by the coupling reaction . The synthesis involved the reaction between ethyl-4-amino benzoate and (5-hydroxy-6-methylpyridine-3,4-diyl)dimethanol .Physical And Chemical Properties Analysis
Ethyl 3-amino-4-(2-toluidino)benzoate has a molecular weight of 270.33 g/mol. Detailed physical and chemical properties such as melting point, boiling point, and density are not available from the search results .Scientific Research Applications
Local Anesthetics
Ethyl 3-amino-4-(2-toluidino)benzoate has been used in the design and synthesis of benzoate compounds as local anesthetics . It has been found to have a good local anesthetic effect . Local anesthetics act on nerve endings and nerve trunks and can reversibly block the conduction of nerve impulses .
Drug Synthesis
This compound is used in drug synthesis. Its unique properties enable applications in drug synthesis, contributing to advancements across various scientific disciplines.
Organic Chemistry
Ethyl 3-amino-4-(2-toluidino)benzoate is used in organic chemistry. It can be integrated into an organic molecule by the combination principle . Then the integrated organic molecule can be modified by bioisostere formation and modification with alkyl groups .
Material Science
This compound is also used in material science. Its unique properties enable applications in material science, contributing to advancements across various scientific disciplines.
Biological Activity Evaluation
It has been used in the biological activity evaluation of benzoate compounds . The newly designed target compounds were evaluated via surface anesthesia, infiltration anesthesia, block anesthesia and acute toxicity tests .
6. Safety Controlled Environment and Cleanroom Solutions Ethyl 3-amino-4-(2-toluidino)benzoate is used in safety controlled environment and cleanroom solutions .
Safety and Hazards
The safety data sheet for a similar compound, Ethyl 3-amino-4-(methylamino)benzoate, indicates that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . It is recommended to handle it with appropriate protective equipment and to avoid breathing its dust, fume, gas, mist, vapors, or spray .
properties
IUPAC Name |
ethyl 3-amino-4-(2-methylanilino)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2/c1-3-20-16(19)12-8-9-15(13(17)10-12)18-14-7-5-4-6-11(14)2/h4-10,18H,3,17H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTDFESQFABLNDI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)NC2=CC=CC=C2C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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